5α-Cycloart-23-ene-3β,25-diol
5α-Cycloart-23-ene-3β,25-diol
Cycloart-23-ene-3beta,25-diol is a triterpenoid. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
14599-48-5
VCID:
VC0076105
InChI:
InChI=1S/C30H50O2/c1-20(9-8-14-25(2,3)32)21-12-15-28(7)23-11-10-22-26(4,5)24(31)13-16-29(22)19-30(23,29)18-17-27(21,28)6/h8,14,20-24,31-32H,9-13,15-19H2,1-7H3/b14-8+/t20-,21-,22+,23+,24+,27-,28+,29-,30+/m1/s1
SMILES:
CC(CC=CC(C)(C)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C
Molecular Formula:
C30H50O2
Molecular Weight:
442.7 g/mol
5α-Cycloart-23-ene-3β,25-diol
CAS No.: 14599-48-5
Main Products
VCID: VC0076105
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol
| CAS No. | 14599-48-5 |
|---|---|
| Product Name | 5α-Cycloart-23-ene-3β,25-diol |
| Molecular Formula | C30H50O2 |
| Molecular Weight | 442.7 g/mol |
| IUPAC Name | (1S,3R,6S,8R,11S,12S,15R,16R)-15-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol |
| Standard InChI | InChI=1S/C30H50O2/c1-20(9-8-14-25(2,3)32)21-12-15-28(7)23-11-10-22-26(4,5)24(31)13-16-29(22)19-30(23,29)18-17-27(21,28)6/h8,14,20-24,31-32H,9-13,15-19H2,1-7H3/b14-8+/t20-,21-,22+,23+,24+,27-,28+,29-,30+/m1/s1 |
| Standard InChIKey | JSPGKOBNHWTKNT-CPGXJQKCSA-N |
| Isomeric SMILES | C[C@H](C/C=C/C(C)(C)O)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)O)C)C |
| SMILES | CC(CC=CC(C)(C)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
| Canonical SMILES | CC(CC=CC(C)(C)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
| Appearance | Powder |
| Description | Cycloart-23-ene-3beta,25-diol is a triterpenoid. It has a role as a metabolite. |
| Synonyms | 9,19-CAED 9,19-cycloart-23-ene-3,25-diol cycloart-23-ene-3beta,25-diol |
| PubChem Compound | 5470009 |
| Last Modified | Nov 17 2021 |
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